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Compound of Interest

Compound Name: 2,2'-Dinitrobibenzyl

Cat. No.: B146402 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a technical guide to the available toxicological information

for 2,2'-Dinitrobibenzyl. A comprehensive search of publicly available scientific literature and

toxicological databases has revealed a significant lack of specific toxicological studies for this

compound. The information presented herein is based on general chemical safety information

and data from structurally related compounds. All information regarding related compounds is

for informational purposes only and should not be directly attributed to 2,2'-Dinitrobibenzyl.

Introduction
2,2'-Dinitrobibenzyl is a chemical compound with the molecular formula C14H12N2O4.[1] It is

primarily used in organic synthesis as a building block for various other compounds.[2] Despite

its application in chemical synthesis, there is a notable absence of detailed toxicological studies

in the public domain. This guide aims to consolidate the available safety information for 2,2'-
Dinitrobibenzyl and provide context by summarizing toxicological data of structurally related

nitroaromatic compounds.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2,2'-Dinitrobibenzyl is provided in

the table below.
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Property Value Reference

CAS Number 16968-19-7 [1][3]

Molecular Formula C14H12N2O4 [1]

Molecular Weight 272.26 g/mol [1][3]

Appearance Yellow crystalline solid [2]

Melting Point 121 °C [4]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and acetone.

[2]

Hazard Identification and Classification
Based on aggregated data from suppliers and chemical databases, 2,2'-Dinitrobibenzyl has

been assigned the following GHS hazard classifications. It is important to note that these are

classifications and not the result of comprehensive toxicological testing.

Hazard Class GHS Classification Source

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[3]

Serious Eye Damage/Eye

Irritation

Category 2 (Causes serious

eye irritation)
[3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)
[3]

Hazardous to the Aquatic

Environment, Acute Hazard

Category 1 (Very toxic to

aquatic life)
[3]

General Safety Precautions: Due to its classification as a hazardous chemical, handling of 2,2'-
Dinitrobibenzyl requires appropriate personal protective equipment, including gloves, goggles,

and respiratory protection.[2] Exposure may cause irritation to the skin, eyes, and respiratory

system.[2]
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Toxicological Data Summary
There is no specific quantitative toxicological data (e.g., LD50, NOAEL, LOAEL) available for

2,2'-Dinitrobibenzyl in the reviewed literature. The following sections discuss the known

toxicological profiles of structurally similar compounds to provide a potential framework for

understanding the possible toxicological properties of 2,2'-Dinitrobibenzyl.

Insights from Dinitrotoluenes (DNTs)
Dinitrotoluenes are structurally related to 2,2'-Dinitrobibenzyl. The toxicity of DNT isomers has

been studied more extensively.

General Toxicity: DNT isomers are known to induce cyanosis and anemia.[5]

Organ-Specific Toxicity:

Reproductive: Certain isomers, such as 2,4- and 2,6-DNT, have been shown to decrease

testes mass and cause degenerative histopathological changes in the male reproductive

system.[5]

Spleen: Increased splenic mass and extramedullary hematopoiesis have been observed

with exposure to several DNT isomers.[5]

Liver: Hepatocellular lesions and increased liver mass have been associated with some

DNT isomers.[5]

Neurotoxicity: Neurotoxic effects have been noted for 3,4-DNT, 2,4-DNT, and 3,5-DNT.[5]

Carcinogenicity: 2,6-Dinitrotoluene is listed as a compound that can cause cancer by some

expert panels.[6]

Insights from Dinitrophenols
Dinitrophenols are another class of nitroaromatic compounds. While the phenolic group

differentiates them from 2,2'-Dinitrobibenzyl, their toxicological profile related to the dinitro-

aromatic structure is informative.
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Mechanism of Toxicity: A key mechanism of toxicity for 2,4-dinitrophenol is the uncoupling of

oxidative phosphorylation, leading to hyperthermia.[7]

Reproductive and Developmental Toxicity: Studies on 2,4-dinitrophenol in rats have shown

reproductive and developmental toxicity at higher doses, including a decrease in the number

of live pups and reduced pup body weight.[8] The No-Observed-Adverse-Effect Level

(NOAEL) for reproductive/developmental toxicity in one study was determined to be 10

mg/kg bw/day in rats.[8]

Insights from Nitrobenzene
Nitrobenzene shares the nitro-aromatic functional group.

Hematotoxicity: A primary effect of nitrobenzene is the induction of methemoglobinemia,

leading to cyanosis.[9]

Reproductive Toxicity: Nitrobenzene is a known male reproductive toxicant, causing

testicular atrophy, hypospermatogenesis, and decreased fertility in animal studies.[10]

Experimental Protocols
Due to the lack of specific toxicological studies on 2,2'-Dinitrobibenzyl, no experimental

protocols for this compound can be provided. For researchers planning to investigate the

toxicology of 2,2'-Dinitrobibenzyl, a standard battery of tests would be recommended,

following OECD guidelines.

A general workflow for initial toxicological screening of a novel chemical compound is illustrated

below.
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Caption: A generalized workflow for the initial toxicological evaluation of a chemical compound.

Signaling Pathways
There is no information available regarding the specific signaling pathways affected by 2,2'-
Dinitrobibenzyl. The genotoxicity of some nitroarenes is known to be dependent on the
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metabolic reduction of the nitro group.[11] This process can lead to the formation of reactive

intermediates that can interact with cellular macromolecules.

The following diagram illustrates a generalized, hypothetical pathway for the bioactivation of

nitroaromatic compounds, which may be relevant for 2,2'-Dinitrobibenzyl pending

experimental verification.

Nitroaromatic Compound
(e.g., 2,2'-Dinitrobibenzyl) Nitroreductases Reactive Nitroso and

Hydroxylamine Intermediates

DNA Adducts

Protein Adducts

Genotoxicity &
Cellular Damage

Click to download full resolution via product page

Caption: A hypothetical bioactivation pathway for nitroaromatic compounds leading to

genotoxicity.

Conclusion and Future Directions
The current body of scientific literature lacks specific toxicological data for 2,2'-
Dinitrobibenzyl. While information from structurally related compounds such as

dinitrotoluenes, dinitrophenols, and nitrobenzene can provide some preliminary insights into

potential hazards, including hematotoxicity, reproductive toxicity, and organ-specific effects,

these cannot be directly extrapolated.

For a comprehensive understanding of the toxicological profile of 2,2'-Dinitrobibenzyl, a full

suite of toxicological studies is required. This should include assessments of acute and chronic

toxicity, genotoxicity, carcinogenicity, and reproductive and developmental toxicity, following

established international guidelines. Such data is crucial for ensuring the safe handling and use

of this compound in research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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